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Introduction
Calcium metaphosphate, with the CAS registry number 13477-39-9, is an inorganic polymer

of significant interest in various scientific and industrial fields, including food technology,

agriculture, and advanced materials science.[1][2][3] In the biomedical and pharmaceutical

sectors, it is recognized for its biocompatibility and potential applications in bone tissue

engineering, as a component of bioceramic materials, and as a drug delivery vehicle.[2] This is

due to its nature as a polyphosphate, a polymer composed of repeating tetrahedral phosphate

units, which can exist in multiple crystalline and amorphous (glassy) forms.[1][4]

This technical guide provides a detailed overview of the core properties of calcium
metaphosphate, experimental protocols for its synthesis and characterization, and its potential

interactions with biological signaling pathways.

Core Physicochemical Properties
Calcium metaphosphate is typically a white, odorless, and tasteless powder or crystalline

material.[1][3] It exists in different polymorphs, primarily the alpha (α) and beta (β) phases, and

can also be produced in a glassy, amorphous state.[1][4] The properties, particularly solubility,

can vary significantly between the crystalline and glassy forms. Crystalline calcium
metaphosphate is generally insoluble in water, while the glassy form can slowly dissolve and

hydrolyze.[4] It is generally soluble in acidic mediums.[1][5]
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Quantitative Data Summary
The key quantitative properties of calcium metaphosphate are summarized in the table below

for easy reference and comparison.

Property Value Citations

CAS Number 13477-39-9 [3][5][6]

Molecular Formula CaO6P2 or Ca(PO3)2 [5][6][7][8]

Molecular Weight 198.02 g/mol [3][5][6][8]

Appearance
Odourless, colourless crystals

or white powder
[1][5]

Melting Point 980 °C [7]

Density 2.5 - 3.0 g/cm³ [2]

Solubility in Water Sparingly soluble / Insoluble [1][2][3][5]

Solubility Soluble in acid medium [1][5]

Purity Available >99.0%

Topological Polar Surface Area 114 Å² [9]

Hydrogen Bond Acceptor

Count
6 [9]

Experimental Protocols
Detailed methodologies are crucial for the synthesis and characterization of calcium
metaphosphate with desired properties for research and development.

Synthesis Methodologies
3.1.1 Solid-State Thermal Decomposition

This method produces various calcium phosphate phases by heating specific precursor

compounds. The final product is determined by the precursor and thermal conditions.[1] A
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common approach involves the thermal decomposition of monocalcium phosphate

monohydrate (Ca(H₂PO₄)₂·H₂O), where the stoichiometry is inherently fixed within the

precursor molecule.[1]

Protocol:

Place monocalcium phosphate monohydrate powder in a high-temperature ceramic

crucible.

Heat the precursor in a furnace through a constantly increasing temperature range. A

typical protocol involves heating to 300-400 °C for an extended period to dehydrate the

compound to calcium metaphosphate.[10]

For highly available fertilizer-grade calcium metaphosphate, a patented process involves

heating the precursor through an increasing temperature gradient up to 1000-1200 °C.[10]

After the thermal treatment, allow the furnace to cool to room temperature.

The resulting calcium metaphosphate powder is then collected for characterization.

3.1.2 Sol-Gel Synthesis

The sol-gel method allows for excellent control over the product's microstructure and chemical

homogeneity, enabling the synthesis of high-purity calcium phosphates.[1]

Protocol Overview:

A calcium precursor (e.g., 0.01 mol Calcium Nitrate Tetrahydrate, Ca(NO₃)₂·4H₂O) is

dissolved in a solvent (e.g., 0.05 mol methanol).[11]

A phosphorus precursor (e.g., 0.02 mol Triethyl phosphite, P(OC₂H₅)₃) is separately

prepared in a solution containing methanol, water, and an acid catalyst (e.g., 0.03M HCl).

[11]

The phosphorus solution is refluxed and stirred.[11]

The calcium precursor solution is added to the phosphorus sol, leading to hydrolysis and

polycondensation to form a gel.[1]
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The resulting gel is aged for several days.[11]

The aged gel is then dried and heat-treated (fired) to obtain the final calcium
metaphosphate powder.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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